
A Technical Guide to the Preliminary
Investigation of Lignite's Carbon Content

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LIGNITE

Cat. No.: B1179625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the methodologies used to

determine the carbon content of lignite, often referred to as brown coal. As the lowest rank of

coal, lignite's unique properties, including high moisture and volatile matter content,

necessitate precise analytical techniques for its characterization. Understanding its carbon

composition is critical for applications ranging from energy generation to its potential use as a

source of humic substances and other organic compounds.

Overview of Lignite and its Carbon Content
Lignite is a soft, brown, combustible sedimentary rock formed from naturally compressed peat.

[1] It is considered the lowest rank of coal due to its relatively low heat content and high

moisture content, which can be as high as 75%.[1][2] The carbon content of lignite varies

significantly depending on the basis of measurement. On an "as-received" basis, which

includes inherent moisture and mineral matter, the carbon content is typically between 25%

and 35%.[1][3] However, on a "dry, ash-free" basis, this value increases substantially to a range

of 60% to 70%.[1][2][4]

The process of coalification, where peat is subjected to increased temperature and pressure

over geological time, concentrates the carbon content by driving off moisture and volatile

matter.[4] Lignite represents an early stage in this process, distinguishing it from higher-rank

coals like bituminous and anthracite.[4][5]
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Data Presentation: Comparative Carbon Content of Coal
Ranks
The following table summarizes the typical carbon content across different ranks of coal,

illustrating lignite's position in the coalification series.[3][5]

Coal Rank
Typical Carbon Content
(%) (As-Received)

Typical Carbon Content
(%) (Dry, Ash-Free)

Lignite 25 - 35[1][3] 60 - 70[1][2][4]

Sub-bituminous 35 - 45[3] 70 - 76[5]

Bituminous 45 - 86[3] 76 - 86[5]

Anthracite 86 - 97[3] > 92[2]

Key Experimental Protocols for Carbon
Determination
Two primary methods are employed for the analysis of coal: proximate analysis and ultimate

analysis. While proximate analysis provides an empirical estimate of different components,

ultimate analysis determines the specific elemental composition, including the total carbon

content.

Proximate Analysis
Proximate analysis separates the components of lignite into four groups: moisture, volatile

matter, ash, and fixed carbon.[6][7] The "fixed carbon" value is an estimate of the solid

combustible material left after volatile matter is driven off and is different from the total

elemental carbon.[6][8] This analysis is crucial for understanding the combustion characteristics

of the fuel.[6]

Experimental Protocol (Based on ASTM D3172 / D7582):[6][9][10]

Moisture Content:
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A known mass (approximately 1 gram) of a powdered lignite sample is heated in a

controlled oven to a temperature between 104°C and 110°C.[11]

The sample is heated until a constant mass is achieved.

The loss in mass is calculated as the percentage of moisture content.[11]

Volatile Matter:

The dried sample from the moisture test is placed in a crucible with a lid.

It is then heated in a muffle furnace at 950 ± 20°C for exactly 7 minutes.[8]

The crucible is cooled, and the loss in mass is recorded. This loss, corrected for the

moisture content, represents the volatile matter.

Ash Content:

The residue from the volatile matter test is heated in the furnace without a lid at a

temperature of 700-750°C.

Heating continues until a constant mass is achieved, indicating that all combustible

material has been burned off.

The remaining inorganic residue is weighed and reported as the ash percentage.

Fixed Carbon:

Fixed carbon is not determined directly. It is calculated by subtracting the sum of the

percentages of moisture, volatile matter, and ash from 100.[6]

Formula: Fixed Carbon (%) = 100 - (% Moisture + % Volatile Matter + % Ash)

Typical Proximate Analysis Data for Lignite:
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Component Typical Range (%) (As-Received Basis)

Moisture 30 - 55[12]

Volatile Matter 25 - 35 (Calculated from dry basis)

Ash 6 - 20[4]

Fixed Carbon 20 - 35[12]

Experimental Workflow: Proximate Analysis

Workflow for Proximate Analysis of Lignite
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Caption: Experimental workflow for the proximate analysis of lignite.

Ultimate Analysis
Ultimate analysis provides a more fundamental chemical characterization by determining the

weight percentages of the primary elements: carbon (C), hydrogen (H), nitrogen (N), sulfur (S),

and oxygen (O).[13][14] This method gives the total carbon content of the lignite, which

includes carbon in both the fixed and volatile components.

Experimental Protocol (Based on ASTM D3176 / D5373):[15]

Carbon (C) and Hydrogen (H) Determination:

A known mass of the powdered lignite sample is combusted in a controlled stream of pure

oxygen at a high temperature (e.g., 1350°C).[15]
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This process converts all carbon to carbon dioxide (CO₂) and all hydrogen to water (H₂O).

The resulting gases are passed through absorbers. The increase in the mass of the H₂O

absorber (e.g., magnesium perchlorate) and the CO₂ absorber (e.g., sodium hydroxide on

a non-fibrous silicate) is measured.

The percentages of C and H in the original sample are calculated from these mass

increases.

Nitrogen (N) Determination (Kjeldahl Method):[16]

A known mass of lignite is digested with concentrated sulfuric acid, converting the

nitrogen into ammonium sulfate.[16]

The solution is then made alkaline with sodium hydroxide, liberating ammonia gas.

The ammonia is distilled and absorbed in a standard acid solution.

The amount of absorbed ammonia is determined by titration, from which the percentage of

nitrogen is calculated.[16]

Sulfur (S) Determination:

A known mass of lignite is combusted in an oxygen atmosphere.[15]

The sulfur is converted to sulfur dioxide (SO₂).

The concentration of SO₂ in the resulting gas is measured, typically using an infrared (IR)

absorption detector.[15]

Oxygen (O) Determination:

Oxygen is determined by difference, after accounting for all other components determined

through ultimate and proximate analysis.

Formula: Oxygen (%) = 100 - (%C + %H + %N + %S + %Ash)

Typical Ultimate Analysis Data for Lignite (Dry, Ash-Free Basis):
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Element Typical Range (%)

Carbon 60 - 75

Hydrogen 6.0 - 6.5

Nitrogen 1.0 - 2.0

Sulfur 0.5 - 3.0

Oxygen 15 - 25

Experimental Workflow: Ultimate Analysis
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Workflow for Ultimate Analysis of Lignite
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Caption: Experimental workflow for the ultimate analysis of lignite.

Logical Relationship of Analytical Methods
Proximate and ultimate analyses are complementary techniques that provide a comprehensive

profile of lignite. Ultimate analysis gives the precise total carbon content, while proximate

analysis offers insights into its behavior during thermal processing. The ash content determined
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in the proximate analysis is a required value for the "by difference" calculation of oxygen in the

ultimate analysis.

Relationship Between Lignite Analysis Methods

Proximate Analysis Outputs

Ultimate Analysis Outputs

Lignite Characterization

Proximate Analysis
(ASTM D7582)

Ultimate Analysis
(ASTM D5373)Moisture Volatile MatterAsh Fixed Carbon

(by difference)

Total Carbon (C) Hydrogen (H)Nitrogen (N) Sulfur (S)Oxygen (O)
(by difference)

Required for
Oxygen Calculation
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Caption: Interrelation of proximate and ultimate analysis for lignite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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